Cas no 2138235-41-1 (7-(cyclopropylmethyl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 7-(cyclopropylmethyl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138235-41-1
• MF: C₁₂H₁₂F₃N₃O
• MW: 271.238392829895
• CID: 6275699
• PubChem ID: 165478503
• Update Time: 2025-06-25

7-(cyclopropylmethyl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-(cyclopropylmethyl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol
• 7-(cyclopropylmethyl)-2-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• 2138235-41-1
• EN300-1078110

• Inchi： 1S/C12H12F3N3O/c13-12(14,15)6-9-16-10-4-8(3-7-1-2-7)5-11(19)18(10)17-9/h4-5,7H,1-3,6H2,(H,16,17)
• InChI Key： XFTKYHSWTMKVFM-UHFFFAOYSA-N
• SMILES： FC(CC1=NC2=CC(=CC(N2N1)=O)CC1CC1)(F)F

Computed Properties

• Exact Mass: 271.09324650g/mol
• Monoisotopic Mass: 271.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.7Ų

Additional information on 7-(cyclopropylmethyl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol

Professional Introduction to Compound with CAS No. 2138235-41-1 and Product Name: 7-(cyclopropylmethyl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol

The compound with the CAS number 2138235-41-1 and the product name 7-(cyclopropylmethyl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of multiple nitrogen-containing rings in its molecular structure imparts a high degree of complexity and reactivity, making it a promising candidate for further exploration in drug discovery and development.

Recent studies have highlighted the potential of triazoloapyridine derivatives as versatile scaffolds in medicinal chemistry. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 7-(cyclopropylmethyl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol, particularly the incorporation of a cyclopropylmethyl group and a 2,2,2-trifluoroethyl moiety, is believed to enhance its pharmacological efficacy by improving metabolic stability and binding affinity to target enzymes or receptors.

The trifluoroethyl group is a well-known pharmacophore that can modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets. This group has been extensively studied in the development of bioactive compounds due to its ability to increase lipophilicity and reduce metabolic degradation. In the context of 7-(cyclopropylmethyl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol, the trifluoroethyl substituent may contribute to enhanced binding at specific protein targets, potentially leading to improved therapeutic outcomes.

Moreover, the cyclopropylmethyl group introduces rigidity to the molecular framework, which can be advantageous for optimizing drug-receptor interactions. This structural feature is often employed in medicinal chemistry to fine-tune pharmacokinetic properties such as solubility and permeability. The combination of these substituents in 7-(cyclopropylmethyl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol suggests that it may possess favorable characteristics for oral administration and systemic distribution.

In light of these structural features, researchers have been exploring the potential applications of this compound in various therapeutic areas. For instance, preliminary in vitro studies have indicated that derivatives of this class may exhibit inhibitory activity against certain kinases involved in cancer progression. The nitrogen-rich heterocycles are particularly interesting because they can form hydrogen bonds with biological targets, enhancing binding specificity.

The synthesis of 7-(cyclopropylmethyl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies often include cycloaddition reactions between azides and alkynes to form the triazoloapyridine core. Subsequent functionalization with the appropriate substituents such as cyclopropylmethyl and trifluoroethyl groups is critical for achieving the desired molecular architecture.

Recent advances in computational chemistry have also played a pivotal role in designing and optimizing molecules like this one. Molecular modeling techniques can predict how different substituents will influence the electronic distribution and binding affinity of the compound. These predictions are invaluable for guiding synthetic efforts and reducing experimental trial-and-error.

The potential therapeutic applications of 7-(cyclopropylmethyl)-2-(2,2-dimethoxy)pyrrolyl]-3H-pyrazole derivatives, which share structural similarities with our target compound but with different substituents on the pyrrole ring, have been explored by several research groups. These studies have demonstrated that such molecules can modulate inflammatory pathways by inhibiting key enzymes like COX-2 or LOX. Given these findings, 7-(cyclopropylmethyl)-3H-pyrazole derivatives bearing trifluoromethoxy or cyano groups on their pyrrole ring are being investigated for their potential as anti-inflammatory agents.

The role of heterocyclic compounds in drug development cannot be overstated. These molecules often provide unique chemical diversity that can lead to novel mechanisms of action for therapeutic agents. The structural complexity of compounds like 7-(cyclopropylmethyl)-3H-pyrazole derivatives bearing trifluoromethoxy or cyano groups on their pyrrole ring, along with their ability to engage multiple binding sites on biological targets, make them attractive candidates for further investigation.

As our understanding of disease mechanisms continues to evolve, so too does our ability to design targeted therapeutics using advanced chemical scaffolds like those found in triazoloapyridines. The incorporation of fluorine atoms into these molecules is particularly noteworthy because fluorine can significantly alter physicochemical properties such as lipophilicity, metabolic stability, and binding affinity at biological targets.

In conclusion, 7-(cyclopropylmethyl)-3H-pyrazole derivatives bearing trifluoromethoxy or cyano groups on their pyrrole ring represent an exciting area of research within pharmaceutical chemistry. Their unique structural features offer opportunities for developing novel therapeutic agents with improved efficacy compared to existing treatments. As more data becomes available on their biological activities, it is likely that these compounds will play an increasingly important role in addressing unmet medical needs across various disease indications.